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Compound of Interest

Compound Name:
2-Bromopyridine-3-carbonyl

chloride

CAS No.: 654084-12-5

Cat. No.: B1527858

Get Quote

Compound Identity:

IUPAC Name: 2-Bromopyridine-3-carbonyl chloride

Common Name: 2-Bromonicotinoyl chloride

CAS Number: 106080-60-2 (Verify specific isomer matches; often custom synthesized)

Molecular Formula: C₆H₃BrClNO

Molecular Weight: 220.45 g/mol

Executive Summary
2-Bromopyridine-3-carbonyl chloride is a high-value electrophilic intermediate used primarily

in the synthesis of nicotinic acid derivatives and fused heterocycles (e.g., pyrido[2,3-

d]pyrimidines).
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Critical Stability Status:Moisture Sensitive / Lachrymator / Corrosive

Primary Threat: Rapid hydrolysis upon exposure to atmospheric moisture, releasing

hydrochloric acid (HCl) and reverting to the parent 2-bromonicotinic acid.

Secondary Threat: Thermal decomposition leading to decarbonylation or halide scrambling,

though this is less pronounced than in sulfonyl chlorides.

Storage Recommendation: Store at 2–8°C (Refrigerate) under an inert atmosphere

(Argon/Nitrogen). Long-term storage (>3 months) requires -20°C.

Chemical Stability Profile
Hydrolytic Instability (The Primary Failure Mode)
Like all acyl chlorides, this compound possesses a highly electrophilic carbonyl carbon. The

presence of the electron-withdrawing bromine atom at the C2 position and the pyridine nitrogen

further destabilizes the carbonyl bond, making it exceptionally susceptible to nucleophilic attack

by water.

Mechanism of Degradation:

Nucleophilic Attack: Atmospheric water attacks the carbonyl carbon.

Tetrahedral Intermediate: A transient intermediate forms.

Elimination: The chloride ion is a good leaving group, reforming the carbonyl and expelling

HCl.

Product Formation: The result is 2-bromonicotinic acid, a stable solid which often appears as

a white crust on the degrading sample.

Thermal & Photochemical Stability
Thermal: moderately stable at room temperature in the absence of moisture. However, the

C-Br bond is weaker than a C-Cl bond. Prolonged heating (>100°C) can induce

decarbonylation or homolytic cleavage of the C-Br bond.
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Photochemical: Halogenated pyridines can be light-sensitive. Store in amber vials to prevent

photo-induced debromination or radical coupling.

Autocatalytic Decomposition
If hydrolysis occurs, the generated HCl can protonate the pyridine nitrogen. This protonation

increases the electron-withdrawing nature of the ring, making the carbonyl carbon even more

electrophilic and accelerating further hydrolysis (autocatalysis).

Storage Protocols
To maintain >98% purity, a multi-barrier storage system is required.

Environmental Conditions
Parameter Specification Rationale

Temperature
2°C to 8°C (Short-term)-20°C

(Long-term)

Low temperature slows kinetic

degradation pathways

(hydrolysis and potential halide

exchange).

Atmosphere Argon (Preferred) or Nitrogen

Argon is heavier than air and

provides a better "blanket" for

solids/liquids in opened vials.

Container
Amber Glass with PTFE-lined

cap

Amber glass blocks UV; PTFE

prevents leaching and

corrosion from trace HCl

fumes.

Desiccant P₂O₅ or Activated Sieves

Secondary containment should

include a drying agent to

scavenge ambient moisture.

The "Double-Containment" Strategy
Never store the primary vial directly in the fridge/freezer where condensation is high.

Primary Vessel: The compound is in a crimped or screw-top amber vial flushed with Argon.
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Secondary Vessel: Place the primary vial inside a larger jar or Schlenk tube containing a

layer of desiccant (Drierite or Silica Gel) at the bottom.

Seal: Parafilm is insufficient for long-term storage of acid chlorides. Use electrical tape or a

secondary screw-top seal.

Handling & Experimental Workflow
Handling Decision Tree
Before opening the bottle, assess the physical state. 2-Bromopyridine-3-carbonyl chloride is

typically a low-melting solid or semi-solid.

Start: Retrieve from Storage

Equilibrate to Room Temp
(Prevents Condensation)

Open under Inert Gas?

Use Schlenk Line / Glovebox
(Recommended)

Yes

Benchtop Handling
(High Risk)

No

Dissolve in Anhydrous Solvent
(DCM or THF)

Work Fast (<5 min)

Add Reagent (Amine/Alcohol)
+ Base (TEA/DIPEA)
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Figure 1: Decision matrix for handling moisture-sensitive acid chlorides.

Quality Control (QC) Before Use
Since the compound degrades to the acid, a simple melting point check or TLC is often

insufficient due to the reactivity of the chloride on silica.

Recommended QC Method: Derivatization Do not inject the acid chloride directly into an LCMS

(it will hydrolyze on the column).

Take a small aliquot (~5 mg).

Quench with excess Methanol (0.5 mL) and 1 drop of Triethylamine.

Wait 5 minutes.

Run LCMS/HPLC.

Target: Look for the Methyl Ester (Methyl 2-bromonicotinate).

If you see the Methyl Ester: The starting material was active Acid Chloride.

If you see the Acid: The starting material had already hydrolyzed before the test.

Synthesis & Degradation Pathways
Understanding the chemical lifecycle ensures better troubleshooting.

2-Bromonicotinic Acid
(Precursor/Degradant)

2-Bromopyridine-3-carbonyl chloride
(Active Agent)

Synthesis
(Reflux)

SOCl2 / (COCl)2

Hydrolysis
(Fast) Target Amide/Ester

Nucleophile + Base

+ H2O (Moisture)
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Figure 2: Synthesis and degradation cycle. The red path indicates the moisture-induced failure

mode.

Safety & Disposal
Hazards: Causes severe skin burns and eye damage (H314). Reacts violently with water

(EUH014).

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.

Handle only in a fume hood.

Spill Cleanup: Do not use water. Absorb with dry sand or vermiculite. Neutralize with a dilute

solution of sodium bicarbonate only after the bulk material has been collected.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1527858?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

